1-Benzyl-3-[(4-methylphenyl)methylsulfanyl]indole

• IUPAC Name: 1-benzyl-3-[(4-methylphenyl)methylsulfanyl]indole
• InChI: InChI=1S/C23H21NS/c1-18-11-13-20(14-12-18)17-25-23-16-24(15-19-7-3-2-4-8-19)22-10-6-5-9-21(22)23/h2-14,16H,15,17H2,1H3
• InChI Key: SJWORHWKGLYTKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4
• Molecular Formula: C23H21NS
• Molecular Weight: 343.5 g/mol

Description

1-Benzyl-3-[(4-methylphenyl)methylsulfanyl]indole, also known as BMSBI, is a synthetic indole compound that has been studied for its potential therapeutic applications. This compound has been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. In

Scientific Research Applications

Synthesis and Biological Activity

Indole derivatives are significant in the development of compounds with potential biological activities. The synthesis of new indole derivatives, such as N-[3-(2,3-dimethyl-1H-indol-1-yl)-4-hydroxyphenyl]arylsulfon(aroyl)amides, has shown these compounds can exhibit various biological activities, including acting as para amino benzoic acid antagonists, glutamyl endopeptidase II inhibitors, and insulysin inhibitors, suggesting their potential in therapeutic applications (Avdeenko, Konovalova, & Yakymenko, 2020).

Structural and Electronic Analysis

Benzylsulfanyl-triazolyl-indole scaffolds have been synthesized and structurally characterized, demonstrating the importance of N...H, S…H, and C…H contacts as well as weak π-π stacking interactions in molecular packing. These findings provide insight into the electronic and structural aspects of indole derivatives, which can be crucial for designing compounds with desired properties (Boraei, Soliman, Yousuf, & Barakat, 2020).

Anti-HIV Activity

Indolyl aryl sulfones have been studied for their potent anti-HIV-1 activities, particularly against strains carrying NNRTI resistance mutations. This research highlights the potential of indole derivatives in the development of novel antiviral agents (Silvestri et al., 2003).

Catalytic Applications

Vanadium-catalyzed sulfenylation of indoles with thiols under molecular oxygen has been explored, showing efficient synthesis of 3-sulfanylindoles. This catalytic method could be applied to other substrates, indicating the versatility of indole derivatives in synthetic chemistry (Maeda, Koyabu, Nishimura, & Uemura, 2004).

Anti-Cancer Activity

Methyl indole-3-carboxylate derivatives have been synthesized and shown to inhibit the growth of melanoma, renal, and breast cancer cell lines, suggesting their potential as antitumor agents. This research underscores the importance of indole derivatives in the search for new cancer treatments (Niemyjska, Maciejewska, Wolska, Truszkowski, 2012).